Visible light-induced manganese-catalyzed aminocarbonylation of alkyl iodides under atmospheric pressure at room temperature†
Organic Chemistry Frontiers Pub Date: 2023-11-24 DOI: 10.1039/D3QO01688A
Abstract
Manganese catalysts, with advantages including low cost and relatively low toxicity, are attractive for application in carbonylation reactions. Herein, we report the synthesis of a series of amides via visible-light-induced manganese-catalyzed carbonylation of alkyl iodides using carbon monoxide as the C1 source. The reaction proceeds effectively at ambient temperature and pressure in the absence of ligands with a variety of alkyl iodides and aryl amines.
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